molecular formula C7H10O3 B144417 2-Cyclopropen-1-one, 2-(hydroxymethyl)-3-(1-hydroxypropyl)- (9CI) CAS No. 131333-91-0

2-Cyclopropen-1-one, 2-(hydroxymethyl)-3-(1-hydroxypropyl)- (9CI)

Cat. No. B144417
M. Wt: 142.15 g/mol
InChI Key: WYOKLKHIRRPTMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Cyclopropen-1-one, 2-(hydroxymethyl)-3-(1-hydroxypropyl)- (9CI) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as 2-(hydroxymethyl)-3-(1-hydroxypropyl)cycloprop-2-en-1-one and is a cyclic ketone with a hydroxymethyl and a hydroxypropyl group attached to the cyclopropenone ring.

Mechanism Of Action

The mechanism of action of 2-Cyclopropen-1-one, 2-(hydroxymethyl)-3-(1-hydroxypropyl)- (9CI) is not fully understood. However, it is believed to exert its biological effects through the inhibition of various enzymes and signaling pathways involved in inflammation and cancer cell growth.

Biochemical And Physiological Effects

The biochemical and physiological effects of 2-Cyclopropen-1-one, 2-(hydroxymethyl)-3-(1-hydroxypropyl)- (9CI) have been extensively studied. This compound has been shown to reduce the production of inflammatory cytokines and chemokines, as well as inhibit the growth of various bacterial and fungal species. It has also been found to induce apoptosis in cancer cells.

Advantages And Limitations For Lab Experiments

The advantages of using 2-Cyclopropen-1-one, 2-(hydroxymethyl)-3-(1-hydroxypropyl)- (9CI) in lab experiments include its potent biological activity and relatively simple synthesis method. However, its limitations include its low solubility in water and potential toxicity at high concentrations.

Future Directions

There are several future directions for the research and development of 2-Cyclopropen-1-one, 2-(hydroxymethyl)-3-(1-hydroxypropyl)- (9CI). These include:
1. Further investigation of its mechanism of action and potential use in the treatment of inflammatory diseases and cancer.
2. Development of more efficient and scalable synthesis methods for this compound.
3. Study of its potential use as a natural preservative in the food and cosmetic industries.
4. Exploration of its potential as a biopesticide for agricultural applications.
5. Investigation of its potential for use in the development of new antimicrobial agents.
In conclusion, 2-Cyclopropen-1-one, 2-(hydroxymethyl)-3-(1-hydroxypropyl)- (9CI) is a chemical compound with significant potential for scientific research in various fields. Its potent biological activity and relatively simple synthesis method make it an attractive target for further investigation and development.

Synthesis Methods

The synthesis of 2-Cyclopropen-1-one, 2-(hydroxymethyl)-3-(1-hydroxypropyl)- (9CI) can be achieved through various methods. One of the most commonly used methods is the reaction between cyclopropenone and formaldehyde in the presence of a suitable catalyst. The reaction proceeds through the formation of an intermediate, which is then further reacted with 1,2-propanediol to yield the final product.

Scientific Research Applications

The potential applications of 2-Cyclopropen-1-one, 2-(hydroxymethyl)-3-(1-hydroxypropyl)- (9CI) in scientific research are diverse. This compound has been shown to possess anti-inflammatory, antibacterial, and antifungal properties. It has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro.

properties

CAS RN

131333-91-0

Product Name

2-Cyclopropen-1-one, 2-(hydroxymethyl)-3-(1-hydroxypropyl)- (9CI)

Molecular Formula

C7H10O3

Molecular Weight

142.15 g/mol

IUPAC Name

2-(hydroxymethyl)-3-(1-hydroxypropyl)cycloprop-2-en-1-one

InChI

InChI=1S/C7H10O3/c1-2-5(9)6-4(3-8)7(6)10/h5,8-9H,2-3H2,1H3

InChI Key

WYOKLKHIRRPTMA-UHFFFAOYSA-N

SMILES

CCC(C1=C(C1=O)CO)O

Canonical SMILES

CCC(C1=C(C1=O)CO)O

synonyms

2-Cyclopropen-1-one, 2-(hydroxymethyl)-3-(1-hydroxypropyl)- (9CI)

Origin of Product

United States

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